Cas no 56617-69-7 (Pyrazine, 2,5-dimethyl-3-pentyl- (9CI))

Pyrazine, 2,5-dimethyl-3-pentyl- (9CI) structure
56617-69-7 structure
Product Name:Pyrazine, 2,5-dimethyl-3-pentyl- (9CI)
CAS No:56617-69-7
MF:C11H18N2
MW:178.274022579193
CID:945657
PubChem ID:521746
Update Time:2025-04-19

Pyrazine, 2,5-dimethyl-3-pentyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Pyrazine, 2,5-dimethyl-3-pentyl- (9CI)
    • 2,5-dimethyl-3-pentylpyrazine
    • DB-327313
    • 56617-69-7
    • 2,5-Dimethyl-3-n-pentylpyrazine
    • VJNUCPVMBFFSSP-UHFFFAOYSA-N
    • SCHEMBL7115020
    • Pyrazine, 2,5-dimethyl-3-pentyl-
    • Pyrazine,2,5-dimethyl-3-pentyl-(9ci)
    • DTXSID80334719
    • 2,5-Dimethyl-3-pentylpyrazine #
    • Inchi: 1S/C11H18N2/c1-4-5-6-7-11-10(3)12-8-9(2)13-11/h8H,4-7H2,1-3H3
    • InChI Key: VJNUCPVMBFFSSP-UHFFFAOYSA-N
    • SMILES: CCCCCC1C(C)=NC=C(C)N=1

Computed Properties

  • Exact Mass: 178.14714
  • Monoisotopic Mass: 178.146998583g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 25.8Ų

Experimental Properties

  • PSA: 25.78
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